Cas no 29328-77-6 ((Pentamethylphenyl)nitromethane)

• Product Name: (Pentamethylphenyl)nitromethane
• CAS No: 29328-77-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 2927923
• Update Time: 2023-08-10

(Pentamethylphenyl)nitromethane Chemical and Physical Properties

Names and Identifiers

• (pentamethylphenyl)nitromethane
• Pentamethyl(nitromethyl)benzene
• pentamethyl( nitromethyl)benzene
• (Pentamethylphenyl)nitromethane

• Inchi： 1S/C12H17NO2/c1-7-8(2)10(4)12(6-13(14)15)11(5)9(7)3/h6H2,1-5H3
• InChI Key： XXBZQWFJXCDUQN-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C(C)=C(C)C(C)=C(C)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8